Orotidine 5'-monophosphate sodium salt

• Molecular Formula: C10H10N2Na3O11P
• Molecular Weight: 434.14 g/mol
• IUPAC Name: trisodium;3-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(phosphonatooxymethyl)oxolan-2-yl]-2,6-dioxopyrimidine-4-carboxylate
• InChI: InChI=1S/C10H13N2O11P.3Na/c13-5-1-3(9(16)17)12(10(18)11-5)8-7(15)6(14)4(23-8)2-22-24(19,20)21;;;/h1,4,6-8,14-15H,2H2,(H,16,17)(H,11,13,18)(H2,19,20,21);;;/q;3*+1/p-3/t4-,6-,7-,8-;;;/m1.../s1
• InChI Key: IESMRAGOMHGJFC-LLWADOMFSA-K
• Isomeric SMILES: C1=C(N(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])[O-])O)O)C(=O)[O-].[Na+].[Na+].[Na+]
• Canonical SMILES: C1=C(N(C(=O)NC1=O)C2C(C(C(O2)COP(=O)([O-])[O-])O)O)C(=O)[O-].[Na+].[Na+].[Na+]

Description

Orotidine 5’-monophosphate sodium salt, also known as orotidylic acid, is a pyrimidine nucleotide. It is the last intermediate in the biosynthesis of uridine monophosphate, a crucial component in the synthesis of RNA. This compound is formed from orotate and phosphoribosyl pyrophosphate by the enzyme orotate phosphoribosyltransferase .

Preparation Methods

Synthetic Routes and Reaction Conditions

Orotidine 5’-monophosphate sodium salt is synthesized via the de novo synthesis pathway for DNA synthesis in various microorganisms, including Mycobacterium tuberculosis, Saccharomyces cerevisiae, Salmonella typhimurium, and Plasmodium falciparum . The synthesis involves the enzyme orotate phosphoribosyltransferase, which catalyzes the reaction between phosphoribosyl pyrophosphate and orotic acid .

Industrial Production Methods

Industrial production of orotidine 5’-monophosphate sodium salt typically involves fermentation processes using genetically modified microorganisms that overproduce the enzyme orotate phosphoribosyltransferase. The compound is then extracted and purified using various chromatographic techniques .

Chemical Reactions Analysis

Types of Reactions

Orotidine 5’-monophosphate sodium salt undergoes several types of chemical reactions, including:

Decarboxylation: This reaction is catalyzed by the enzyme orotidine 5’-monophosphate decarboxylase, resulting in the formation of uridine monophosphate.

Phosphorylation: The compound can be phosphorylated to form diphosphate and triphosphate derivatives.

Common Reagents and Conditions

Decarboxylation: This reaction typically requires the enzyme orotidine 5’-monophosphate decarboxylase and occurs under physiological conditions (pH 7.4, 37°C).

Phosphorylation: This reaction requires ATP and a kinase enzyme under similar physiological conditions.

Major Products Formed

Uridine monophosphate: Formed via decarboxylation.

Uridine diphosphate and uridine triphosphate: Formed via phosphorylation.

Scientific Research Applications

Orotidine 5’-monophosphate sodium salt has several scientific research applications:

Biochemistry: Used to study the specificity, kinetics, structures, and mechanisms of orotidine 5’-monophosphate decarboxylase.

Genetics: Employed in the study of pyrimidine biosynthesis and its regulation in various organisms.

Medicine: Investigated for its role in metabolic disorders such as orotic aciduria, which results from defects in the enzyme UMP synthase.

Industrial Biotechnology: Utilized in the production of nucleotide-based pharmaceuticals and supplements.

Mechanism of Action

Orotidine 5’-monophosphate sodium salt exerts its effects primarily through its role as a precursor in the biosynthesis of uridine monophosphate. The enzyme orotidine 5’-monophosphate decarboxylase catalyzes the decarboxylation of orotidine 5’-monophosphate to form uridine monophosphate . This reaction is crucial for the synthesis of RNA and DNA in cells. The molecular targets involved include the enzymes orotate phosphoribosyltransferase and orotidine 5’-monophosphate decarboxylase .

Comparison with Similar Compounds

Orotidine 5’-monophosphate sodium salt can be compared with other pyrimidine nucleotides such as:

Uridine 5’-monophosphate: The direct product of orotidine 5’-monophosphate decarboxylation.

Cytidine 5’-monophosphate: Another pyrimidine nucleotide involved in RNA synthesis.

Thymidine 5’-monophosphate: A nucleotide involved in DNA synthesis.

Orotidine 5’-monophosphate sodium salt is unique due to its role as the last intermediate in the biosynthesis of uridine monophosphate, making it a critical compound in the pyrimidine biosynthetic pathway .